Cas no 80770-73-6 (1-PHENYL-1,4-CYCLOHEXANEDIOL)

1-Phenyl-1,4-cyclohexanediol is a cyclic diol compound featuring both aromatic and aliphatic structural components. Its bifunctional hydroxyl groups and phenyl substitution make it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The rigid cyclohexane backbone enhances stability, while the phenyl group introduces potential for π-π interactions, useful in designing molecular architectures. The compound's balanced hydrophilicity and lipophilicity contribute to its solubility in a range of solvents, facilitating diverse reaction conditions. Its stereochemistry also offers opportunities for chiral synthesis, making it valuable in asymmetric catalysis and fine chemical production.
1-PHENYL-1,4-CYCLOHEXANEDIOL structure
1-PHENYL-1,4-CYCLOHEXANEDIOL structure
Product name:1-PHENYL-1,4-CYCLOHEXANEDIOL
CAS No:80770-73-6
MF:C12H16O2
MW:192.254
CID:3165213
PubChem ID:21528230

1-PHENYL-1,4-CYCLOHEXANEDIOL Chemical and Physical Properties

Names and Identifiers

    • 1-PHENYL-1,4-CYCLOHEXANEDIOL
    • SCHEMBL11815569
    • 80770-73-6
    • 1-phenylcyclohexane-1,4-diol
    • Inchi: InChI=1S/C12H16O2/c13-11-6-8-12(14,9-7-11)10-4-2-1-3-5-10/h1-5,11,13-14H,6-9H2
    • InChI Key: BFWMKFUGKDKSOM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 192.115029749Da
  • Monoisotopic Mass: 192.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

1-PHENYL-1,4-CYCLOHEXANEDIOL Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2076781-5g
1-phenylcyclohexane-1,4-diol
80770-73-6 97%
5g
¥20020.00 2024-07-28

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